Cas no 1194-86-1 ((R)-2-Amino-2-(thiophen-3-yl)acetic acid)

• Product Name: (R)-2-Amino-2-(thiophen-3-yl)acetic acid
• CAS No: 1194-86-1
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD00079614
• CID: 185270
• PubChem ID: 24900528
• Update Time: 2025-08-03

(R)-2-Amino-2-(thiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,a-amino-, (aR)-
• (R)-2-amino-2-(thiophen-3-yl)acetic acid
• (R)-3-Thienylglycine
• D -ALPHA-(3-THIENYL)GLYCINE
• D-(-)-3-Thienylglycine
• D-2-(3-Thienyl)-glycine
• D-α-(3-Thienyl)glycine
• <SC>D<
• acidepipecolique
• dihydrobaikiane
• DL-HOMOPROLINE
• DL-PIPECOLATE
• H-DL-HOMOPRO-OH
• H-DL-HOPRO-OH
• H-DL-PIC(2)-OH
• pipecolate
• PIPECOLIC ACID
• SC>-α-(3-Thienyl)glycine
• (alphaR)-alpha-Amino-3-thiopheneacetic acid
• PS-12892
• HY-W017254
• (2R)-2-amino-2-(thiophen-3-yl)acetic acid
• J-004138
• 3-Thiopheneacetic acid, alpha-amino-, (alphaR)-
• (2R)-2-amino-2-thiophen-3-ylacetic acid
• CS-W017970
• A804298
• 1194-86-1
• (R)-3-Thienylglycine (H-D-Gly(Thien-3-yl)-OH)
• H-D-(3-Thienyl)gly-OH
• MFCD00079614
• H-D-Thg(3)-OH
• SCHEMBL352654
• 3-Thiopheneacetic acid,a-amino-,(ar)-
• AKOS006274640
• Amino(3-thienyl)acetic acid
• DA-50404
• (R)-AMINO(THIOPHEN-3-YL)ACETIC ACID
• (R)-2-Amino-2-(thiophen-3-yl)acetic acid

• MDL： MFCD00079614
• Inchi： 1S/C6H7NO2S/c7-5(6(8)9)4-1-2-10-3-4/h1-3,5H,7H2,(H,8,9)/t5-/m1/s1
• InChI Key： BVGBBSAQOQTNGF-RXMQYKEDSA-N
• SMILES： S1C=CC(=C1)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2

Experimental Properties

• Density: 1.418
• Melting Point: 218 ºC
• Boiling Point: 383.8°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.66
• PSA: 91.56000
• LogP: 1.53280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-2-(thiophen-3-yl)acetic acid

Introduction to (R)-2-Amino-2-(thiophen-3-yl)acetic Acid (CAS No. 1194-86-1)

(R)-2-Amino-2-(thiophen-3-yl)acetic acid, identified by its CAS number 1194-86-1, is a significant compound in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a thiophene ring and an amino acid moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of (R)-2-Amino-2-(thiophen-3-yl)acetic acid consists of a central carbon atom chiral center, which is bonded to an amino group, a carboxylic acid group, and a thiophene ring. The stereochemistry at this center is crucial for its biological activity, making it a valuable building block in the synthesis of chiral drugs. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this compound, enhancing its accessibility for research and industrial applications.

In the realm of pharmaceutical research, (R)-2-Amino-2-(thiophen-3-yl)acetic acid has been explored as a precursor in the development of novel therapeutic agents. Its structural motif is found in several pharmacologically active compounds, suggesting its potential role in modulating biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The thiophene ring, known for its aromatic stability and electronic properties, contributes to the compound's interaction with biological targets, making it a attractive scaffold for drug design.

Recent studies have highlighted the compound's utility in the synthesis of protease inhibitors, which are critical for treating various diseases, including HIV and cancer. The carboxylic acid group and the amino group provide functional handles for further derivatization, allowing researchers to tailor the properties of the final drug candidates. Additionally, the thiophene moiety can be modified to enhance solubility and metabolic stability, which are essential factors for drug efficacy.

The use of computational chemistry and high-throughput screening has accelerated the discovery of new applications for (R)-2-Amino-2-(thiophen-3-yl)acetic acid. These methodologies have helped identify promising derivatives with enhanced pharmacokinetic profiles. For example, computational modeling has predicted that certain analogs of this compound exhibit improved binding affinity to target proteins compared to existing drugs. Such findings underscore the importance of this compound as a starting point for developing next-generation therapeutics.

Moreover, the environmental impact of synthesizing (R)-2-Amino-2-(thiophen-3-yl)acetic acid has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices. By optimizing reaction conditions and using renewable feedstocks, researchers aim to minimize the ecological footprint of producing this valuable intermediate.

The versatility of (R)-2-Amino-2-(thiophen-3-yl)acetic acid extends beyond pharmaceuticals into materials science. Its chiral properties make it suitable for applications in liquid crystals and organic electronics, where precise stereochemistry is essential for functionality. The compound's ability to self-assemble into ordered structures has also been explored for creating novel nanomaterials with tailored properties.

In conclusion, (R)-2-Amino-2-(thiophen-3-yl)acetic acid (CAS No. 1194-86-1) is a multifunctional compound with significant potential in drug development and materials science. Its unique structural features and stereochemical properties make it a valuable tool for researchers seeking to design innovative therapeutic agents and advanced materials. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow, further solidifying its importance in scientific endeavors.